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Compound of Interest

Compound Name: Morpholine, hydrobromide
CAS No.: 6377-82-8
Cat. No.: B1662019
Get Quote
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Executive Summary & Disambiguation

In the context of pharmaceutical synthesis, the term "4-bromomorpholine hydrobromide" is
often a source of confusion due to overlapping nomenclature conventions (IUPAC vs. common
usage). It typically refers to one of two distinct chemical classes depending on the intended
reaction:

e The Alkylating Agent (Most Common):4-(2-Bromoethyl)morpholine Hydrobromide.[1] This is
the standard reagent used to introduce a morpholine-ethyl solubilizing tail into drug scaffolds
(e.g., kinase inhibitors).

o The Brominating Agent:Morpholinium Tribromide (Morpholine Hydrobromide Perbromide).
This is a source of electrophilic bromine, often conflated with "N-bromomorpholine

hydrobromide."

This guide primarily focuses on the alkylating agent (4-(2-Bromoethyl)morpholine HBr) as it is
the stable "hydrobromide derivative" most critical to medicinal chemistry "linker" strategies.
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Nomenclature & Synonyms

The following table consolidates the accepted synonyms for the primary reagent and its closest

analogs.

Table 1: Chemical Identity & Synonyms

Compound ] Common .
Primary Name CAS Number Function
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[11[2][3] * N-(2-
Bromoethyl)morp
4-(2- holine HBre 1- Alkylation
] Bromoethyl)morp  Bromo-2- (Introduction of
Primary Target ) ) 42802-94-8 )
holine morpholinoethan morpholinoethyl
Hydrobromide e HBre 4-(2- group)
Bromoethyl)morp
holinium bromide
* N-(2- .
Alkylation
4-(2- Bromoethyl)morp
) (Unstable,
Free Base Bromoethyl)morp  holines 2- 1502-10-1 )
) ] cyclizes to
holine Morpholinoethyl L
) aziridinium)
bromide
. N_(3_
4-(3-
Bromopropyl)mor )
Bromopropyl)mor ) Alkylation (Propyl
Analog ) pholine HBre 3- 59269-56-0 ) )
pholine ) linker variant)
) Morpholinopropyl
Hydrobromide )
bromide HBr
* Morpholine
o Hydrobromide Bromination
Morpholinium ) N
Reagent Perbromides 29706-52-4 (Electrophilic Br

Tribromide

Morpholine
HBr[1][2][4] - Br2

source)

Chemical Properties & Mechanistic Insight
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The Aziridinium Intermediate (The "Mustard"
Mechanism)

The utility of 4-(2-Bromoethyl)morpholine hydrobromide lies in its ability to act as a potent
electrophile. However, it does not react via a simple

displacement of the bromide.

Upon neutralization of the HBr salt (using a base like

or

), the free amine undergoes an intramolecular cyclization to form a highly reactive aziridinium
ion. This strained 3-membered ring is the actual electrophilic species that is attacked by the
nucleophile (e.g., a phenol or amine on the drug scaffold).

o Why this matters: The reaction rate is independent of the nucleophile concentration (first-
order kinetics relative to the aziridinium formation). This mechanism also explains the
vesicant (blistering) safety profile of the free base.

Visualization: Nomenclature & Reactivity Logic
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Figure 1: Activation pathway of 4-(2-Bromoethyl)morpholine HBr. The salt must be neutralized
to form the reactive aziridinium intermediate.

Experimental Protocols
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The following protocols are designed for high reproducibility and safety, acknowledging the
vesicant nature of the intermediate.

Protocol A: Synthesis of Morpholino-Ethyl Ethers
(Phenol Alkylation)

Application: Installing a solubility-enhancing tail on a phenolic drug intermediate.

Reagents:

Target Phenol (1.0 equiv)

4-(2-Bromoethyl)morpholine Hydrobromide (1.2 — 1.5 equiv)

Cesium Carbonate (

) (2.5 equiv) or Potassium Carbonate (

) (3.0 equiv)

Solvent: DMF (Dimethylformamide) or Acetonitrile (

Methodology:

o Preparation: Charge the reaction vessel with the Target Phenol and anhydrous DMF (0.1 M
concentration).

o Base Addition: Add

in a single portion. Stir for 15 minutes at Room Temperature (RT) to generate the phenoxide
anion.

e Reagent Addition: Add 4-(2-Bromoethyl)morpholine Hydrobromide as a solid.

o Note: Adding the salt directly is safer than generating the free base separately, as the base
in the reaction will generate the active species in situ.
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e Reaction: Heat the mixture to 60—-80°C. Monitor by LC-MS.

o Mechanistic Check: The HBr salt is neutralized by the excess carbonate, cyclizes to the
aziridinium, and is trapped by the phenoxide.

e Workup:
o Cool to RT. Dilute with water (5x reaction volume).
o Extract with Ethyl Acetate (EtOAc) or DCM.
o Wash organic layer with brine to remove residual DMF.
o Dry over

and concentrate.

Protocol B: Handling & Stability Check

e Hygroscopicity: The HBr salt is hygroscopic. If the solid appears "clumpy" or wet, it has
absorbed water, which will hydrolyze the aziridinium intermediate to the alcohol (4-(2-
hydroxyethyl)morpholine), rendering it inactive.

e Drying: Recrystallize from Ethanol/Ether or dry under high vacuum over
before use if stoichiometry is critical.

Safety & Toxicology (Crucial)

Researchers must treat 4-(2-Bromoethyl)morpholine (the free base) as a Nitrogen Mustard
analog.

e Vesicant Hazard: The aziridinium ion can alkylate DNA and proteins. Direct contact with the
free base liquid causes severe skin blistering and respiratory damage.

o Salt Safety: The Hydrobromide salt is significantly safer to handle than the free liquid but is
still a severe irritant (H315, H319, H335).
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» Decontamination: Spills should be treated with a dilute solution of sodium thiosulfate (to
guench electrophiles) or dilute acid (to protonate the amine and prevent aziridinium
formation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromomorpholine-hydrobromide-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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